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Compound of Interest

Compound Name: SC-41930

Cat. No.: B1680867

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the anti-inflammatory properties of SC-
41930, a potent and multifaceted inhibitor of key inflammatory pathways. SC-41930, chemically
identified as 7-[3-(4-acetyl-3-methoxy-2-propylphenoxy)-propoxy]-3,4-dihydro-8-propyl-2H-1-
benzopyran-2-carboxylic acid, has demonstrated significant potential in preclinical models of
inflammation. This document summarizes the quantitative data on its inhibitory activities,
outlines the experimental methodologies used in its evaluation, and visualizes its mechanism of
action through detailed signaling pathway diagrams.

Quantitative Anti-Inflammatory Data

The anti-inflammatory efficacy of SC-41930 has been quantified across a range of cellular and
in vivo assays. The following tables summarize the key inhibitory concentrations (IC50) and
effective doses (ED50) reported in the literature.
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Target/Process System IC50/Ki Value Reference
_ Human
Leukotriene B4 (LTB4)
] Polymorphonuclear 53 uM [1]
Production )
Neutrophils (PMN)
LTB4 Production HL-60 Cells 21uM [1]
Prostaglandin E2
. HL-60 Cells 29 uM [1]
(PGE2) Production
Superoxide
Generation (f-Met- Human PMN 4 uM [1]
Leu-Phe stimulated)
Superoxide
Generation (C5a Human PMN ~12 uM [1]
stimulated)
5-Hydroxy-
eicosatetraenoic acid Human PMN 8.5 uM [1]
(5-HETE) Production
Human Synovial )
i In vitro 72 uM [1]
Phospholipase A2
Rat Peritoneal
Leukotriene A4 In vitro 20 uM [1]
Hydrolase
12(S)-
Hydroxyeicosatetraen Human Epidermal Cell )
o _ 480 nM (Ki) [2]
oic acid (12(S)-HETE)  Line (SCL-II)
Binding
In Vivo Effect Model ED50 Value Reference
Inhibition of 12(R)- . )
Cavine Dermis 13.5 mg/kg

HETE-induced

Neutrophil Infiltration

(Guinea Pig)

(intragastric)

[3]
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Mechanism of Action

SC-41930 exerts its anti-inflammatory effects through a multi-targeted mechanism, primarily
acting as a potent antagonist of leukotriene B4 (LTB4) receptors.[1][4] Additionally, it
demonstrates inhibitory activity against the binding of 12-hydroxyeicosatetraenoic acid (12-
HETE) to its receptors.[2][3] Beyond receptor antagonism, SC-41930 has been shown to inhibit
the production of inflammatory mediators. Evidence suggests that it may attenuate G protein-
mediated signal transduction, a key step in the inflammatory cascade following receptor
activation.[1] This dual action of blocking inflammatory signals at the receptor level and
inhibiting the synthesis of inflammatory mediators contributes to its robust anti-inflammatory
profile.

Signaling Pathways
The following diagram illustrates the key signaling pathways targeted by SC-41930.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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